Cas no 1805413-51-7 (2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-acetic acid)

• Product Name: 2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-acetic acid
• CAS No: 1805413-51-7
• MF: C₈H₅ClF₂N₂O₄
• MW: 266.586107969284
• CID: 4873198
• Update Time: 2025-08-05

2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-acetic acid

• Inchi： 1S/C8H5ClF2N2O4/c9-7-3(1-5(14)15)6(8(10)11)4(2-12-7)13(16)17/h2,8H,1H2,(H,14,15)
• InChI Key： HSBPHZKQQQQPGV-UHFFFAOYSA-N
• SMILES： ClC1C(CC(=O)O)=C(C(F)F)C(=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 1.7
• Topological Polar Surface Area: 96

Additional information on 2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-acetic acid

Introduction to 2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-acetic acid (CAS No. 1805413-51-7)

2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805413-51-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are widely studied for their diverse biological activities and potential applications in drug development. The structural features of this molecule, including the presence of a chloro group, a difluoromethyl substituent, and a nitro group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The nitro group in the molecule is a key functional moiety that can participate in various chemical transformations, such as reduction to an amine or nucleophilic substitution reactions. This versatility makes 2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-acetic acid a useful building block for the synthesis of more complex molecules. Additionally, the difluoromethyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its interactions with biological targets.

Recent research has highlighted the importance of nitropyridine derivatives in medicinal chemistry. Studies have demonstrated that these compounds exhibit a range of pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-acetic acid may contribute to its potential as a lead compound or intermediate in the development of novel therapeutic agents.

In the context of drug discovery, the chloro group serves as a handle for further functionalization through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These transformations allow chemists to attach various pharmacophores or bioactive moieties to the nitropyridine core, thereby tailoring the properties of the resulting compounds for specific biological applications. The acetic acid moiety at the 3-position provides a carboxylate functionality, which can be used for salt formation or further derivatization.

One of the most compelling aspects of 2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-acetic acid is its potential role in synthesizing kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of this compound make it a promising candidate for such applications.

Advances in computational chemistry have also facilitated the study of 2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-acetic acid and its derivatives. Molecular modeling techniques allow researchers to predict binding affinities, optimize drug-like properties, and identify potential lead compounds before experimental synthesis. These computational approaches have accelerated the drug discovery process and have been instrumental in identifying novel therapeutic candidates.

The agrochemical industry has also shown interest in nitropyridine derivatives due to their potential as intermediates in pesticide and herbicide development. The unique chemical properties of these compounds can be leveraged to create agrochemicals with enhanced efficacy and environmental safety. For instance, derivatives of 2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-acetic acid may exhibit herbicidal activity by inhibiting key enzymes involved in plant growth regulation.

In conclusion, 2-Chloro-4-(difluoromethyl)-5-nitropyridine-3-acetic acid (CAS No. 1805413-51-7) is a versatile and valuable compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an attractive intermediate for synthesizing biologically active molecules. As research continues to uncover new applications for nitropyridine derivatives, compounds like this one are likely to play an increasingly important role in drug development and agricultural innovation.